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Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of laboratory chemicals is a cornerstone of responsible

research and development. This guide provides essential, step-by-step procedures for the

proper disposal of 2-Aminobenzhydrazide, ensuring the safety of laboratory personnel and

the protection of the environment. 2-Aminobenzhydrazide, like other hydrazide compounds, is

classified as a hazardous substance and requires careful handling throughout its lifecycle,

including disposal.[1]

Hazard Identification and Assessment
Before handling, it is crucial to understand the hazards associated with 2-
Aminobenzhydrazide.

Classification: 2-Aminobenzhydrazide is a combustible solid. It is classified as a skin and

eye irritant and may cause respiratory irritation.[2]

Safety Data Sheet (SDS): Always consult the manufacturer-provided Safety Data Sheet

(SDS) for the most specific and up-to-date information on hazards, handling, and disposal.[3]

[4] The SDS will provide critical details on personal protective equipment (PPE), first-aid

measures, and environmental hazards.

Personal Protective Equipment (PPE)
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When handling 2-Aminobenzhydrazide for disposal, all personnel must wear appropriate PPE

to minimize exposure.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A dust mask (e.g., N95) is recommended, especially when handling

the solid form.

Body Protection: A laboratory coat is mandatory.

Segregation and Waste Accumulation
Proper segregation of chemical waste is critical to prevent dangerous reactions.[3][5]

Incompatible Materials: Store 2-Aminobenzhydrazide waste separately from strong

oxidizing agents, strong acids, strong reducing agents, and acid chlorides.[4]

Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container

for 2-Aminobenzhydrazide waste. The container must be made of a compatible material, be

in good condition, and have a secure lid.[5][6]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "2-Aminobenzhydrazide," and the date when the first waste was added.[3]

[6]

Step-by-Step Disposal Protocol
The disposal of 2-Aminobenzhydrazide must comply with all federal, state, and local

regulations.[3] In nearly all laboratory settings, this means disposal through an approved

hazardous waste program.[7] Do not dispose of 2-Aminobenzhydrazide down the drain or in

regular trash.[7][8]

Preparation: Ensure all necessary PPE is worn correctly. Conduct all waste handling

activities in a well-ventilated area, preferably within a chemical fume hood.[1]

Containment of Pure Substance:
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If disposing of unused or expired 2-Aminobenzhydrazide, ensure it is in its original or a

securely sealed and properly labeled container.

For small spills, carefully sweep the solid material into the designated hazardous waste

container. Avoid creating dust.[4]

Containment of Contaminated Materials:

Any materials contaminated with 2-Aminobenzhydrazide (e.g., weighing boats, filter

paper, contaminated PPE) must also be placed in the designated hazardous waste

container.

Container Management:

Keep the hazardous waste container securely closed at all times, except when adding

waste.[5][7]

Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation.[5][6]

Arrange for Pickup:

Once the container is full or has been in storage for the maximum allowed time (typically

up to one year for partially filled containers in an SAA), arrange for its collection by your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[5][6]

Quantitative Data Summary
The following table summarizes key quantitative data related to the safe handling and disposal

of 2-Aminobenzhydrazide.
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Property Value Source

Molecular Formula H₂NC₆H₄CONHNH₂

Molecular Weight 151.17 g/mol

Melting Point 121-125 °C

Storage Class 11 - Combustible Solids

WGK (Water Hazard Class)
WGK 3 (highly hazardous for

water)

Satellite Accumulation Area

(SAA) Maximum Volume

55 gallons (for general

hazardous waste)
[6]

SAA Maximum for Acutely

Toxic Waste (if applicable)

1 quart (liquid) or 1 kilogram

(solid)
[6]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for the proper disposal of 2-
Aminobenzhydrazide.
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1. Preparation

2. Waste Collection & Segregation

3. Interim Storage

4. Final Disposal

Start: Need to Dispose of
2-Aminobenzhydrazide

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Obtain Labeled Hazardous
Waste Container

Segregate from Incompatibles
(Oxidizers, Strong Acids/Bases)

Place Solid Waste
into Container

Place Contaminated Materials
into Container

Securely Close Container

Store in Satellite
Accumulation Area (SAA)

Contact EHS for
Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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